ethyl 4-({[1-(4-methylbenzyl)-1H-1,2,3-benzotriazol-5-yl]carbonyl}amino)benzoate

• IUPAC Name: 2-[2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]ethyl]-6-(4-fluorophenyl)pyridazin-3-one
• InChI: InChI=1S/C20H14BrFN4O2/c21-15-3-1-2-14(12-15)20-23-18(28-25-20)10-11-26-19(27)9-8-17(24-26)13-4-6-16(22)7-5-13/h1-9,12H,10-11H2
• InChI Key: UOJYSARZUOSZPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NOC(=N2)CCN3C(=O)C=CC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C20H14BrFN4O2
• Molecular Weight: 441.3 g/mol
• CAS No.: 1112310-36-7

Description

Chemical Reactions Analysis

While the specific chemical reactions involving this compound are not detailed in the available resources, esters (a group to which this compound may belong) are known to undergo various reactions. For example, esters can be hydrolyzed to carboxylic acids under acidic or basic conditions.

Scientific Research Applications

Crystallographic Studies

Research by Portilla et al. (2007) on hydrogen-bonded supramolecular structures showcases the importance of such compounds in understanding molecular interactions and crystal engineering. Their work on molecules linked by hydrogen bonds provides a foundational understanding of how similar compounds, including Ethyl 4-({[1-(4-Methylbenzyl)-1H-1,2,3-Benzotriazol-5-yl]carbonyl}amino)benzoate, might form complex structures with potential applications in materials science and nanotechnology Portilla et al., 2007.

Organic Synthesis and Chemical Properties

The synthesis and characterization of Schiff base compounds derived from ethyl-4-amino benzoate, as described by Abdullmajed et al. (2021), highlight the utility of similar benzotriazole derivatives in organic synthesis. Their study demonstrates the potential of such compounds in creating materials with non-linear optical properties, suggesting applications in optical limiting and photonics Abdullmajed et al., 2021.

Antimicrobial Activities

Shah (2014) explored the antimicrobial potential of novel Arylazopyrazolones substituted with Thiazolyhydrazone, a process involving benzotriazole and ethyl-p-aminobenzoate. This research indicates the broader antimicrobial research scope for benzotriazole derivatives, suggesting this compound could also have potential applications in developing new antimicrobial agents Shah, 2014.

Material Science Applications

The study on the aggregate elasticity, crystal structure, and tableting performance of p-aminobenzoic acid and its esters by Singaraju et al. (2016) illustrates the potential of benzotriazole derivatives in material sciences, particularly in pharmaceutical formulation and materials engineering. This research provides a basis for understanding how structural modifications, similar to those in this compound, can influence physical properties and performance Singaraju et al., 2016.